Cas no 191411-45-7 (1H-Imidazole-5-methanol, 2-(ethylthio)-1-methyl-)

• Product Name: 1H-Imidazole-5-methanol, 2-(ethylthio)-1-methyl-
• CAS No: 191411-45-7
• MF: C₇H₁₂N₂OS
• MW: 172.247980117798
• MDL: MFCD02083059
• CID: 3853642
• PubChem ID: 1475693
• Update Time: 2025-10-24

1H-Imidazole-5-methanol, 2-(ethylthio)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-methanol, 2-(ethylthio)-1-methyl-
• [2-(ETHYLSULFANYL)-1-METHYL-1H-IMIDAZOL-5-YL]METHANOL
• VPYMPZGALQAUAI-UHFFFAOYSA-N
• 10M-335S
• (2-ethylthio-1-methylimidazol-5-yl)methanol
• CS-0355040
• SCHEMBL3764283
• 191411-45-7
• (2-(Ethylthio)-1-methyl-1h-imidazol-5-yl)methanol
• Z1198159368
• (2-ethylsulfanyl-3-methylimidazol-4-yl)methanol
• AKOS006277714
• HMS1365N09
• Bionet2_000647
• MFCD02083059
• [2-(ETHYLSULFANYL)-3-METHYLIMIDAZOL-4-YL]METHANOL

• MDL： MFCD02083059
• Inchi： 1S/C7H12N2OS/c1-3-11-7-8-4-6(5-10)9(7)2/h4,10H,3,5H2,1-2H3
• InChI Key： VPYMPZGALQAUAI-UHFFFAOYSA-N
• SMILES： S(CC)C1=NC=C(CO)N1C

Computed Properties

• Exact Mass: 172.06703418Da
• Monoisotopic Mass: 172.06703418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.4Ų

Additional information on 1H-Imidazole-5-methanol, 2-(ethylthio)-1-methyl-

1H-Imidazole-5-methanol, 2-(ethylthio)-1-methyl- (CAS No. 191411-45-7): A Comprehensive Overview

The compound 1H-Imidazole-5-methanol, 2-(ethylthio)-1-methyl- (CAS No. 191411-45-7) is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the imidazole family, a class of heterocyclic compounds known for their unique electronic properties and wide-ranging applications. The presence of the ethylthio group at position 2 and the methyl group at position 1 imparts distinctive chemical characteristics, making this compound a valuable building block in various synthetic pathways.

Recent studies have highlighted the potential of imidazole derivatives in drug discovery, particularly in the development of anti-inflammatory agents and antiviral medications. The imidazole ring, a five-membered aromatic structure with two nitrogen atoms, exhibits strong hydrogen bonding capabilities and π-electron interactions, which are crucial for molecular recognition and bioavailability. The addition of the ethylthio group enhances the compound's solubility and stability, making it an ideal candidate for therapeutic applications.

In terms of synthesis, 1H-Imidazole-5-methanol, 2-(ethylthio)-1-methyl- can be prepared through a variety of methods, including nucleophilic substitution reactions and cyclization processes. Researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions, leading to higher yields and improved purity. This approach not only streamlines the production process but also aligns with the growing demand for sustainable chemical manufacturing practices.

The structural versatility of this compound has also made it a valuable component in materials science. For instance, its ability to form coordination complexes with transition metals has been exploited in the development of novel catalysts for industrial applications. Recent advancements in nanotechnology have further expanded its utility, with studies demonstrating its potential as a stabilizing agent in the synthesis of metal nanoparticles.

From an environmental perspective, the biodegradability and eco-friendly properties of imidazole derivatives have been extensively studied. Findings suggest that compounds like 1H-Imidazole-5-methanol, 2-(ethylthio)-1-methyl- exhibit low toxicity to aquatic organisms, making them suitable for use in green chemistry initiatives. This aligns with global efforts to reduce environmental impact while maintaining high standards of product performance.

Looking ahead, ongoing research into the imidazole family is expected to uncover new functional groups and applications. The integration of computational chemistry tools with experimental techniques is paving the way for predictive modeling of molecular behavior, enabling more efficient drug design and material development. As such, CAS No. 191411-45-7 remains at the forefront of scientific innovation, offering endless possibilities for future exploration.